Cas no 81375-51-1 (1,5-Imino-3-benzazocine,1,2,3,4,5,6-hexahydro-3-methyl-)

• Product Name: 1,5-Imino-3-benzazocine,1,2,3,4,5,6-hexahydro-3-methyl-
• CAS No: 81375-51-1
• MF: C₁₂H₁₆N₂
• MW: 188.268842697144
• CID: 708053
• PubChem ID: 13217431
• Update Time: 2025-04-19

1,5-Imino-3-benzazocine,1,2,3,4,5,6-hexahydro-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,5-Imino-3-benzazocine,1,2,3,4,5,6-hexahydro-3-methyl-
• 1,5-Imino-3-benzazocine,1,2,3,4,5,6-hexahydro-3-methyl-(9CI)
• 11-METHYL-11,13-DIAZATRICYCLO[7.3.1.02,7]TRIDECA-2,4,6-TRIENE
• 81375-51-1

• Inchi： 1S/C12H16N2/c1-14-7-10-6-9-4-2-3-5-11(9)12(8-14)13-10/h2-5,10,12-13H,6-8H2,1H3
• InChI Key： NNOXANFAXHFHAA-UHFFFAOYSA-N
• SMILES： N1C2C3C=CC=CC=3CC1CN(C)C2

Computed Properties

• Exact Mass: 188.131348519g/mol
• Monoisotopic Mass: 188.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 15.3Ų